Cas no 2248326-01-2 (6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid)

• Product Name: 6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid
• CAS No: 2248326-01-2
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5928683
• PubChem ID: 137941565
• Update Time: 2025-05-19

6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(2-Methylpropan-2-yl)oxycarbonyl-propan-2-ylamino]pyridine-3-carboxylic acid
• 6-{[(tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid
• 2248326-01-2
• EN300-6508716
• 6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid

• Inchi： 1S/C14H20N2O4/c1-9(2)16(13(19)20-14(3,4)5)11-7-6-10(8-15-11)12(17)18/h6-9H,1-5H3,(H,17,18)
• InChI Key： JRHGOPVHEBBZIM-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C(=O)O)=CN=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.7Ų

Additional information on 6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid

Introduction to 6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic Acid (CAS No. 2248326-01-2)

6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid, with the CAS number 2248326-01-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a tert-butoxy carbonyl moiety and an amino group linked to a pyridine ring, makes it a versatile intermediate for the synthesis of more complex molecules.

The tert-butoxy carbonyl group is particularly noteworthy as it serves as an excellent protecting group for carboxylic acids in organic synthesis. This feature is crucial in multi-step synthetic pathways where selective protection and deprotection of functional groups are required. The compound's structure also incorporates a propyl chain, which can influence its solubility and reactivity in various chemical environments. These attributes make it a valuable building block for the construction of more elaborate pharmacophores.

In recent years, there has been a growing interest in the development of novel pyridine-based compounds due to their broad spectrum of biological activities. Pyridine derivatives are known for their role in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer treatment. The specific arrangement of functional groups in 6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid positions it as a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of bioactive molecules. Researchers have been exploring its utility in creating novel inhibitors targeting specific enzymatic pathways. For instance, the pyridine ring can serve as a scaffold for designing molecules that interact with proteins involved in signal transduction or metabolic processes. The amino group and the tert-butoxy carbonyl can be further modified or removed to introduce additional functionalities, allowing for fine-tuning of biological activity.

The tert-butoxy carbonyl group not only provides stability to the molecule but also facilitates its incorporation into more complex structures through amide bond formation. This characteristic is particularly useful in peptide mimetics and peptidomimetics, where maintaining the integrity of key functional groups is essential. The propyl chain attached to the amino group can also be engineered to enhance binding affinity or improve pharmacokinetic properties.

Recent studies have highlighted the importance of pyridine derivatives in the development of targeted therapies. For example, compounds with similar structural motifs have shown promise in inhibiting kinases and other enzymes overexpressed in cancer cells. The versatility of 6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid lies in its ability to be modified post-synthetically, enabling researchers to tailor its properties for specific applications.

In addition to its role in drug discovery, this compound has potential applications in materials science and catalysis. The unique electronic properties of the pyridine ring make it an attractive component for designing organic semiconductors or ligands for metal catalysts. By leveraging its structural features, scientists can develop novel materials with enhanced performance characteristics.

The synthesis of 6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid involves multi-step organic transformations that showcase advanced synthetic techniques. The process typically begins with the preparation of a pyridine derivative followed by functionalization at the 3-position with a propylamine derivative. The introduction of the tert-butoxy carbonyl group is achieved through carboxylation reactions, which require precise control over reaction conditions to ensure high yield and purity.

The compound's stability under various storage conditions is another critical factor that contributes to its utility in research and industrial settings. Proper handling and storage protocols must be followed to maintain its integrity, especially when used in sensitive applications such as high-throughput screening or structural biology studies.

Efforts are ongoing to optimize synthetic routes for 6-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid to improve scalability and cost-effectiveness. Advances in catalytic methods and green chemistry principles are being explored to minimize waste and reduce energy consumption during production. These innovations not only enhance sustainability but also make the compound more accessible for widespread use.

The future prospects of this compound are bright, with ongoing research aimed at uncovering new applications and expanding its utility across multiple disciplines. As our understanding of molecular interactions continues to grow, compounds like 6-{[(Tert-butooxy)carbonyl](propan-2-yl)amino}pyridine-3-carboxylic acid will play an increasingly important role in advancing scientific knowledge and technological innovation.